Cas no 502133-29-1 (5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine)

• Product Name: 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine
• CAS No: 502133-29-1
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 6571847
• PubChem ID: 3835296
• Update Time: 2025-10-23

5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine
• EN300-1735220
• 502133-29-1

• Inchi： 1S/C10H10N4O3/c1-17-9-3-2-6(14(15)16)4-7(9)8-5-10(11)13-12-8/h2-5H,1H3,(H3,11,12,13)
• InChI Key： RIRAIWMDDVLGGX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1=CC(N)=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Additional information on 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine

Comprehensive Overview of 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine (CAS No. 502133-29-1)

5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine (CAS No. 502133-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and nitrophenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to known kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

The growing demand for heterocyclic compounds like 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine is driven by their role in developing targeted therapies for diseases such as cancer and inflammatory disorders. Recent studies highlight its relevance in structure-activity relationship (SAR) studies, where modifications to the methoxy or nitro groups can significantly alter biological activity. This adaptability makes it a valuable tool for medicinal chemists exploring novel small-molecule drugs.

From a synthetic chemistry perspective, the compound’s CAS No. 502133-29-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in organic synthesis. Its pyrazol-3-amine moiety is particularly noteworthy, as it often participates in cyclization reactions and cross-coupling processes. These reactions are critical for constructing complex molecular architectures, a hot topic in green chemistry and catalysis research.

In agrochemical applications, 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine is explored for its potential as a pesticide intermediate. The nitrophenyl group’s electron-withdrawing properties may enhance the stability and efficacy of derived compounds, addressing the industry’s need for sustainable crop protection solutions. This aligns with global trends toward environmentally friendly agrochemicals.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Researchers often inquire about its solubility, stability, and purity profiles, which are crucial for reproducibility in experiments. The compound’s spectral data and chromatographic behavior are widely documented, facilitating its use in high-throughput screening.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine gain prominence. Its modular structure allows for rapid derivatization, a key advantage in combinatorial chemistry. Additionally, its potential role in bioorthogonal chemistry—a trending field for in vivo labeling—further underscores its versatility.

In conclusion, 5-(2-methoxy-5-nitrophenyl)-1H-pyrazol-3-amine (CAS No. 502133-29-1) represents a critical building block in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a compound of enduring interest. Future studies may explore its toxicity profiles and scalable synthesis methods to meet industrial demands.